Cas no 760884-44-4 (1,2-Benzenediol, 4-(2-pyridinylmethyl)- (9CI))

• Product Name: 1,2-Benzenediol, 4-(2-pyridinylmethyl)- (9CI)
• CAS No: 760884-44-4
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1016840
• PubChem ID: 20561025
• Update Time: 2025-04-20

1,2-Benzenediol, 4-(2-pyridinylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(2-pyridinylmethyl)- (9CI)
• 4-(pyridin-2-ylmethyl)benzene-1,2-diol
• 760884-44-4
• 1,2-benzenediol,4-(2-pyridinylmethyl)-
• SCHEMBL6222196
• 1,2-Benzenediol, 4-(2-pyridinylmethyl)-(9ci)
• DB-211066

• Inchi： 1S/C12H11NO2/c14-11-5-4-9(8-12(11)15)7-10-3-1-2-6-13-10/h1-6,8,14-15H,7H2
• InChI Key： DFMXRNVIQGHUJY-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC1C=CC=CN=1)O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.4Ų